Cas no 861556-80-1 (3-Amino-4,5-dimethoxybenzoic acid)
3-Amino-4,5-dimethoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-4,5-dimethoxybenzoic acid
- D81113
- Z1276745163
- 3-Amino-4,5-dimethoxybenzoic acid (ACI)
- Veratric acid, 5-amino- (2CI)
- CS-0150460
- AKOS012322757
- MFCD17276595
- EN300-96050
- Z1079174644
- BS-45508
- 861556-80-1
- 3-amino-4,5-dimethoxybenzoicacid
- 3-Amino-4,5-dimethoxybenzoic acid
-
- MDL: MFCD17276595
- Inchi: 1S/C9H11NO4/c1-13-7-4-5(9(11)12)3-6(10)8(7)14-2/h3-4H,10H2,1-2H3,(H,11,12)
- InChI Key: HEPJDTPDDWAKEV-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(C(=O)O)=CC=1N)OC
Computed Properties
- Exact Mass: 197.06880783g/mol
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 81.8
3-Amino-4,5-dimethoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IN637-50mg |
3-Amino-4,5-dimethoxybenzoic acid |
861556-80-1 | 95% | 50mg |
150.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IN637-200mg |
3-Amino-4,5-dimethoxybenzoic acid |
861556-80-1 | 95% | 200mg |
326.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IN637-1g |
3-Amino-4,5-dimethoxybenzoic acid |
861556-80-1 | 95% | 1g |
1145.0CNY | 2021-07-17 | |
| TRC | A611433-10mg |
3-amino-4,5-dimethoxybenzoic Acid |
861556-80-1 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A611433-50mg |
3-amino-4,5-dimethoxybenzoic Acid |
861556-80-1 | 50mg |
$ 185.00 | 2022-06-08 | ||
| TRC | A611433-100mg |
3-amino-4,5-dimethoxybenzoic Acid |
861556-80-1 | 100mg |
$ 295.00 | 2022-06-08 | ||
| Chemenu | CM329268-250mg |
3-amino-4,5-dimethoxybenzoic acid |
861556-80-1 | 95%+ | 250mg |
$353 | 2022-05-27 | |
| Chemenu | CM329268-500mg |
3-amino-4,5-dimethoxybenzoic acid |
861556-80-1 | 95%+ | 500mg |
$648 | 2022-05-27 | |
| Chemenu | CM329268-1g |
3-amino-4,5-dimethoxybenzoic acid |
861556-80-1 | 95%+ | 1g |
$822 | 2022-05-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A20920-5g |
3-Amino-4,5-dimethoxybenzoic acid |
861556-80-1 | 95% | 5g |
¥1220.0 | 2023-09-09 |
3-Amino-4,5-dimethoxybenzoic acid Production Method
Production Method 1
Production Method 2
1.2 Reagents: Hydrogen ion Solvents: Water ; acidified
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; rt
Production Method 3
2.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 3 h, 40 °C; 40 °C → rt
2.2 Reagents: Hydrogen ion Solvents: Water ; acidified
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; rt
3-Amino-4,5-dimethoxybenzoic acid Raw materials
- 3,4-Dimethoxy-5-nitrobenzoic Acid
- Methyl 3,4-dimethoxy-5-nitrobenzoate
- Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate
3-Amino-4,5-dimethoxybenzoic acid Preparation Products
3-Amino-4,5-dimethoxybenzoic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 3-Amino-4,5-dimethoxybenzoic acid
Research Brief on 3-Amino-4,5-dimethoxybenzoic Acid (CAS: 861556-80-1): Recent Advances and Applications
3-Amino-4,5-dimethoxybenzoic acid (CAS: 861556-80-1) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.
A recent study published in the Journal of Medicinal Chemistry explored the use of 3-Amino-4,5-dimethoxybenzoic acid as a building block for the synthesis of kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. The study utilized computational modeling and in vitro assays to validate the compound's efficacy, suggesting its potential as a scaffold for anticancer drug development.
In another study, researchers investigated the role of 3-Amino-4,5-dimethoxybenzoic acid in the synthesis of antimicrobial agents. The compound was modified to produce a series of derivatives, which were then tested against a panel of bacterial and fungal strains. Results indicated that certain derivatives displayed significant antimicrobial activity, particularly against drug-resistant pathogens. This finding underscores the compound's versatility in addressing emerging public health challenges.
Furthermore, advancements in synthetic methodologies have improved the efficiency of producing 3-Amino-4,5-dimethoxybenzoic acid. A recent publication in Organic Letters described a novel catalytic process that enhances the yield and purity of the compound, making it more accessible for large-scale pharmaceutical applications. This development is expected to facilitate further research and commercialization of derivatives based on this scaffold.
In conclusion, 3-Amino-4,5-dimethoxybenzoic acid (CAS: 861556-80-1) continues to be a valuable compound in chemical biology and drug discovery. Its diverse applications, from kinase inhibitors to antimicrobial agents, highlight its potential in addressing unmet medical needs. Future research should focus on optimizing its derivatives for clinical use and exploring new therapeutic targets.
861556-80-1 (3-Amino-4,5-dimethoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)